Cas no 1803734-80-6 (4-Hydroxy-5-methyl-2-nitropyridine)

• Product Name: 4-Hydroxy-5-methyl-2-nitropyridine
• CAS No: 1803734-80-6
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 4906759
• Update Time: 2025-08-05

4-Hydroxy-5-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-nitropyridin-4-ol
• 4-Hydroxy-5-methyl-2-nitropyridine

• Inchi： 1S/C6H6N2O3/c1-4-3-7-6(8(10)11)2-5(4)9/h2-3H,1H3,(H,7,9)
• InChI Key： JBZUGLKGLHCKPA-UHFFFAOYSA-N
• SMILES： O=C1C=C([N+](=O)[O-])NC=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 272
• XLogP3: 0.6
• Topological Polar Surface Area: 74.9

Additional information on 4-Hydroxy-5-methyl-2-nitropyridine

4-Hydroxy-5-methyl-2-nitropyridine (CAS No. 1803734-80-6): Properties, Applications, and Market Insights

4-Hydroxy-5-methyl-2-nitropyridine (CAS No. 1803734-80-6) is a specialized organic compound belonging to the nitropyridine family. This heterocyclic compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and reactivity. The presence of both hydroxyl and nitro functional groups on the pyridine ring makes it a versatile intermediate for synthesizing more complex molecules.

The molecular formula of 4-Hydroxy-5-methyl-2-nitropyridine is C6H6N2O3, with a molecular weight of 154.12 g/mol. Its structure consists of a pyridine ring substituted with a hydroxyl group at position 4, a methyl group at position 5, and a nitro group at position 2. This specific substitution pattern contributes to its distinctive chemical behavior, making it valuable for various synthetic applications.

Recent studies highlight the growing importance of nitropyridine derivatives in drug discovery. Researchers are particularly interested in how modifications to the 4-hydroxy-5-methyl-2-nitropyridine structure can lead to compounds with enhanced biological activity. The compound's ability to participate in hydrogen bonding and its moderate polarity make it an attractive building block for medicinal chemistry.

In the pharmaceutical industry, 4-Hydroxy-5-methyl-2-nitropyridine serves as a key intermediate for the synthesis of various therapeutic agents. Its derivatives have shown potential in developing new antimicrobial and anti-inflammatory compounds. The presence of both electron-donating (hydroxy) and electron-withdrawing (nitro) groups creates interesting electronic properties that can be exploited in drug design.

The agrochemical sector also benefits from applications of 4-Hydroxy-5-methyl-2-nitropyridine. Researchers are exploring its use in developing novel crop protection agents with improved efficacy and environmental profiles. The compound's structural features may contribute to the creation of more targeted and sustainable agricultural solutions.

From a synthetic chemistry perspective, 4-Hydroxy-5-methyl-2-nitropyridine offers several advantages. Its relatively simple structure allows for straightforward modifications, while its stability under various reaction conditions makes it a practical intermediate. Chemists frequently employ this compound in nucleophilic substitution reactions, reduction processes, and coupling reactions.

The global market for nitropyridine derivatives including 4-Hydroxy-5-methyl-2-nitropyridine has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical industries. Market analysts project continued expansion as research into novel applications progresses. Specialized chemical suppliers have reported growing inquiries about this compound, particularly from research institutions and development laboratories.

Quality control is paramount when working with 4-Hydroxy-5-methyl-2-nitropyridine. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results. Proper storage conditions (typically cool, dry environments) help maintain the compound's stability over time.

Recent advancements in synthetic methodologies have improved access to 4-Hydroxy-5-methyl-2-nitropyridine and related compounds. Modern catalytic approaches and green chemistry principles are being applied to enhance the efficiency and sustainability of production processes. These developments are making the compound more accessible to researchers worldwide.

For those working with 4-Hydroxy-5-methyl-2-nitropyridine, understanding its spectroscopic properties is essential. The compound exhibits characteristic UV-Vis absorption patterns and distinctive peaks in infrared spectroscopy due to its functional groups. These properties are valuable for identification and purity assessment.

The future research directions for 4-Hydroxy-5-methyl-2-nitropyridine include exploring its potential in materials science applications. Preliminary studies suggest possible uses in organic electronics and as a ligand in coordination chemistry. These emerging applications could further expand the compound's utility beyond traditional pharmaceutical uses.

When sourcing 4-Hydroxy-5-methyl-2-nitropyridine, researchers should consider factors such as purity grade, packaging options, and supplier reliability. Many laboratories require small quantities for initial screening, while industrial applications may demand larger-scale supply arrangements. The compound's availability in various quantities facilitates both research and development activities.

Environmental and safety considerations are important when handling 4-Hydroxy-5-methyl-2-nitropyridine. While not classified as highly hazardous, standard laboratory precautions should be followed. Proper personal protective equipment and adequate ventilation are recommended when working with this chemical compound.

The intellectual property landscape surrounding 4-Hydroxy-5-methyl-2-nitropyridine continues to evolve, with new patents being filed for its derivatives and applications. This reflects the compound's ongoing relevance in chemical innovation and its potential for creating valuable new technologies.

Analytical techniques for characterizing 4-Hydroxy-5-methyl-2-nitropyridine have become more sophisticated in recent years. Advanced mass spectrometry methods and high-field NMR spectroscopy now provide detailed structural information, aiding in quality control and research applications.

In conclusion, 4-Hydroxy-5-methyl-2-nitropyridine (CAS No. 1803734-80-6) represents an important building block in modern chemical research and development. Its unique combination of functional groups and reactivity profile ensures its continued relevance across multiple scientific disciplines. As research progresses, new applications for this versatile compound are likely to emerge, further solidifying its position in the chemical industry.